Cas no 4374-61-2 (Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-)
4374-61-2 structure
Product Name:Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
CAS No:4374-61-2
MF:C16H13I3O4
MW:649.985441923141
CID:333612
Update Time:2024-01-28
Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
- 3,3',5-Triiodothyrobutyric acid
- Butyricacid, 4-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]- (6CI,7CI,8CI)
- Thyrobutyric acid, 3,3',5-triiodo-
- Benzenebutanoic acid, 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
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- Inchi: 1S/C16H13I3O4/c17-11-8-10(4-5-14(11)20)23-16-12(18)6-9(7-13(16)19)2-1-3-15(21)22/h4-8,20H,1-3H2,(H,21,22)
- InChI Key: HOLZKDARBXJOCY-UHFFFAOYSA-N
- SMILES: C1(CCCC(O)=O)=CC(I)=C(OC2=CC=C(O)C(I)=C2)C(I)=C1
Computed Properties
- Exact Mass: 649.79339
Experimental Properties
- Density: 2.279±0.06 g/cm3(Predicted)
- Boiling Point: 551.9±50.0 °C(Predicted)
- PSA: 66.76
- pka: 4.70±0.10(Predicted)
Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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